Cas no 87984-82-5 (9,11,15-Octadecatrienoicacid, 13-hydroxy-, (9Z,11E,13S,15Z)-)

• Product Name: 9,11,15-Octadecatrienoicacid, 13-hydroxy-, (9Z,11E,13S,15Z)-
• CAS No: 87984-82-5
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 720803
• PubChem ID: 16061072
• Update Time: 2025-06-08

9,11,15-Octadecatrienoicacid, 13-hydroxy-, (9Z,11E,13S,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,11,15-Octadecatrienoicacid, 13-hydroxy-, (9Z,11E,13S,15Z)-
• 13(S)-HOT [13(S)-HYDROXY-9(Z),11(E),15(Z)-OCTADECATRIENOIC ACID]
• 13(S)-HOTrE
• (9Z,11E,13S,15Z)-13-Hydroxy-9,11,15-octadecatrienoic acid (ACI)
• 9,11,15-Octadecatrienoic acid, 13-hydroxy-, [S-(E,Z,Z)]- (ZCI)
• (13S,9Z,11E,15Z)-13-Hydroxy-9,11,15-octadecatrienoic acid
• (9Z,11E,13S,15Z)-13-Hydroxy-9,11,15-Octadecatrienoic acid
• 13-HOTE
• 13-HOTrE
• 13S-Hydroxy-9Z,11E,15Z-octadecatrienoic acid
• 13(S)-hydroxy-9(Z),11(E),15(Z)-octadecatrienoic acid
• SR-01000946953
• 9,11,15-Octadecatrienoicacid,13-hydroxy-,(9Z,11E,13S,15Z)-
• KLLGGGQNRTVBSU-FQSPHKRJSA-N
• Q27465679
• CHEBI:80442
• PD020941
• CHEBI:84441
• 13S-HOTrE
• 9,11,15-Octadecatrienoic acid, 13-hydroxy-, (9Z,11E,13S,15Z)-
• (9Z,11E,15Z)-(13S)-13-Hydroxyoctadeca-9,11,15-trienoic acid
• 87984-82-5
• DB-215111
• (9Z,11E,13S,15Z)-13-Hydroxyoctadeca-9,11,15-trienoic acid
• G91477
• SR-01000946953-1
• DTXSID201349275
• 13(S)-HOT
• (9Z,11E,15Z)-(13S)-Hydroxyoctadeca-9,11,15-trienoate
• LMFA02000051

• Inchi： 1S/C18H30O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h3,7,9,11-12,15,17,19H,2,4-6,8,10,13-14,16H2,1H3,(H,20,21)/b9-7-,11-3-,15-12+/t17-/m0/s1
• InChI Key： KLLGGGQNRTVBSU-FQSPHKRJSA-N
• SMILES： C(/[C@@H](O)C/C=C\CC)=C\C=C/CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 294.21949481g/mol
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 9,11,15-Octadecatrienoicacid, 13-hydroxy-, (9Z,11E,13S,15Z)-

Recent Advances in the Study of 9,11,15-Octadecatrienoic Acid, 13-Hydroxy-, (9Z,11E,13S,15Z)- (CAS: 87984-82-5)

The compound 9,11,15-Octadecatrienoic acid, 13-hydroxy-, (9Z,11E,13S,15Z)- (CAS: 87984-82-5), also known as 13(S)-Hydroxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HOTrE), is a bioactive lipid metabolite derived from α-linolenic acid (ALA). Recent studies have highlighted its significant role in inflammation modulation, oxidative stress response, and potential therapeutic applications in metabolic and cardiovascular diseases. This research brief synthesizes the latest findings on this compound, focusing on its biosynthesis, biological activities, and emerging clinical relevance.

Recent investigations into the biosynthesis of 13(S)-HOTrE have revealed its formation via the 15-lipoxygenase (15-LOX) pathway in plant and mammalian systems. A 2023 study published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids demonstrated that 13(S)-HOTrE is a major product of ALA peroxidation in endothelial cells, with its production being upregulated under oxidative stress conditions. The study further elucidated the stereospecificity of the 15-LOX enzyme, which preferentially generates the 13(S) enantiomer, a finding with implications for designing targeted enzyme inhibitors.

In the realm of biological activities, 13(S)-HOTrE has been identified as a potent anti-inflammatory mediator. A groundbreaking 2024 paper in Nature Communications reported that this compound selectively activates the BLT2 receptor at nanomolar concentrations, leading to the suppression of NF-κB signaling and subsequent reduction in pro-inflammatory cytokine production. Notably, the study compared 13(S)-HOTrE with its positional isomer 9(S)-HOTrE (derived from linoleic acid), establishing the superior anti-inflammatory efficacy of the 13(S) configuration in murine models of acute lung injury.

The cardiovascular protective effects of 13(S)-HOTrE have gained particular attention in recent pharmacological research. Clinical trials referenced in Journal of Lipid Research (2023) have shown that oral administration of ALA-rich flaxseed oil leads to increased plasma levels of 13(S)-HOTrE, correlating with improved endothelial function in patients with metabolic syndrome. Mechanistic studies using isotope-labeled 13(S)-HOTrE (CAS: 87984-82-5) demonstrated its incorporation into endothelial cell membranes and subsequent activation of Nrf2-mediated antioxidant pathways.

Emerging therapeutic applications are being explored in oncology. A recent Cell Chemical Biology publication (2024) identified 13(S)-HOTrE as a novel ferroptosis inhibitor, protecting cells from iron-dependent lipid peroxidation. The study utilized synthetic 13(S)-HOTrE (purity >98% by HPLC, confirmed by CAS: 87984-82-5) to demonstrate dose-dependent suppression of ferroptosis in pancreatic cancer cells, suggesting potential adjunctive use with conventional chemotherapeutics.

Analytical chemistry advancements have enabled more precise quantification of 13(S)-HOTrE in biological matrices. A 2023 Analytical Chemistry paper detailed a UPLC-MS/MS method with a lower limit of quantification (LLOQ) of 5 pg/mL for 13(S)-HOTrE, using stable isotope-labeled internal standards. This technical breakthrough is facilitating pharmacokinetic studies and biomarker research across multiple disease states.

In conclusion, the growing body of research on 9,11,15-Octadecatrienoic acid, 13-hydroxy-, (9Z,11E,13S,15Z)- (CAS: 87984-82-5) underscores its multifaceted biological significance. From its stereospecific biosynthesis to its receptor-mediated signaling and therapeutic potential, this lipid mediator represents a promising target for drug development. Future research directions should focus on clinical translation of these findings, particularly in inflammation-related disorders and metabolic diseases.